Synthesis of lutein esters using a novel biocatalyst of Candida antarctica lipase B covalently immobilized on functionalized graphitic carbon nitride nanosheets†
RSC Advances Pub Date: 2020-03-02 DOI: 10.1039/D0RA00563K
Abstract
Lutein scavenges free radicals and inhibits vision damage caused by photo oxidation, while decomposing easily with light and heat. Its stability and bioavailability can be tremendously improved by lutein ester synthesis. However, green and efficient esterification preparation methods are urgently needed. In this study, which used functionalized graphitic carbon nitride nanosheets (g-C3N4-Ns) as the immobilized carrier, a novel biocatalyst was designed and prepared to accommodate Candida antarctica lipase B (CALB), considerably enhancing the performance. It was characterized by TEM, XRD, FTIR, XPS, TGA, and BET to demonstrate successful preparation and then applied to catalyze esterification between lutein and succinate anhydride in dimethyl formamide (DMF) solvent resulting in a conversion rate up to 92% at 50 °C in 60 h, 34% more than free CALB under the same conditions. We believe this is the highest esterification rate in lutein esters synthesis and it has great potential to facilitate eco-friendly and efficient preparation.
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